N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]acetamide
• InChI: InChI=1S/C17H20N2OS/c1-13(20)18-11-16(17-7-4-10-21-17)19-9-8-14-5-2-3-6-15(14)12-19/h2-7,10,16H,8-9,11-12H2,1H3,(H,18,20)
• InChI Key: FTGJCGZMPPASEM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(C1=CC=CS1)N2CCC3=CC=CC=C3C2
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)acetamide, also known as DHIQTA, is a synthetic compound that has shown potential as a therapeutic agent in scientific research.

Scientific Research Applications

• Structural Properties and Potential Applications :

  • Structural Aspects : A study explored the structural aspects of amide-containing isoquinoline derivatives, revealing their potential to form crystalline structures and host-guest complexes with other compounds. This implies potential applications in molecular engineering and drug delivery systems (Karmakar, Sarma, & Baruah, 2007).

• Biological Evaluation and Drug Development :

  • Anticancer Properties : A quinazolinone-based derivative, which is structurally related to the compound , showed potent inhibitory activity against VEGFR-2 and EGFR tyrosine kinases, suggesting its potential as an effective anti-cancer agent. This highlights the therapeutic potential of similar compounds in oncology (Riadi et al., 2021).
  • Analgesic and Anti-Inflammatory Activities : A study on quinazolinyl acetamides, which share a similar chemical backbone, showed significant analgesic and anti-inflammatory activities, suggesting potential applications in pain management and inflammation treatment (Alagarsamy et al., 2015).

• Chemical Synthesis and Modification :

  • Synthesis Techniques : Research into the synthesis of various heterocyclic compounds, including those related to N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)acetamide, is crucial for developing new pharmaceuticals and materials. Studies on efficient synthesis processes can facilitate the production of these compounds for various applications (Jiang et al., 2011).

• Antifungal Applications :

  • Antifungal Agents : A study on acetamide derivatives, including morpholin-3-yl-acetamide derivatives, identified them as potent antifungal agents, suggesting potential applications in treating fungal infections (Bardiot et al., 2015).